Cas no 852181-03-4 (2-bromo-1-methyl-imidazole-4-carboxylic acid)

2-bromo-1-methyl-imidazole-4-carboxylic acid structure
852181-03-4 structure
Product Name:2-bromo-1-methyl-imidazole-4-carboxylic acid
CAS No:852181-03-4
MF:C5H5BrN2O2
MW:205.009400129318
MDL:MFCD11100079
CID:3030618
PubChem ID:51063808
Update Time:2024-10-26

2-bromo-1-methyl-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-methyl-1H-imidazole-4-carboxylic acid
    • 2-bromo-1-methylimidazole-4-carboxylic acid
    • DYHJNZNZJCTGGW-UHFFFAOYSA-N
    • SBB053208
    • AK521464
    • 2-bromo-1-methyl-imidazole-4-carboxylic acid
    • 2-Bromo-1-methyl-1H-imidazole-4-carboxylic acid (ACI)
    • C76737
    • DTXSID201243554
    • 2-Bromo-1-methyl-1H-imidazole-4-carboxylicacid
    • 2-Bromo-1-methyl-1H-imidazole-4-carboxylic acid
    • MFCD11100079
    • SCHEMBL375420
    • DB-202929
    • CJB18103
    • AKOS023208072
    • 852181-03-4
    • CS-0151192
    • DS-19086
    • TS-02912
    • SY252953
    • MDL： MFCD11100079
    • Inchi： 1S/C5H5BrN2O2/c1-8-2-3(4(9)10)7-5(8)6/h2H,1H3,(H,9,10)
    • InChI Key： DYHJNZNZJCTGGW-UHFFFAOYSA-N
    • SMILES： O=C(C1=CN(C)C(Br)=N1)O

Computed Properties

  • Exact Mass: 203.95344g/mol
  • Monoisotopic Mass: 203.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1
  • XLogP3: 0.9

2-bromo-1-methyl-imidazole-4-carboxylic acid Security Information

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2-bromo-1-methyl-imidazole-4-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:852181-03-4)2-bromo-1-methyl-imidazole-4-carboxylic acid
Order Number:A902271
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:10
Price ($):157.0/433.0/1390.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:852181-03-4)2-bromo-1-methyl-imidazole-4-carboxylic acid
A902271
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):157.0/433.0/1390.0
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